2-[benzyl(methyl)amino]-N-(1,2-oxazol-3-ylmethyl)-1,3-dihydroindene-2-carboxamide

• IUPAC Name: 2-[benzyl(methyl)amino]-N-(1,2-oxazol-3-ylmethyl)-1,3-dihydroindene-2-carboxamide
• InChI: InChI=1S/C22H23N3O2/c1-25(16-17-7-3-2-4-8-17)22(13-18-9-5-6-10-19(18)14-22)21(26)23-15-20-11-12-27-24-20/h2-12H,13-16H2,1H3,(H,23,26)
• InChI Key: DZOBCAZTRCMSLS-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2(CC3=CC=CC=C3C2)C(=O)NCC4=NOC=C4
• Molecular Formula: C22H23N3O2
• Molecular Weight: 361.4 g/mol

Description

2-[benzyl(methyl)amino]-N-(1,2-oxazol-3-ylmethyl)-1,3-dihydroindene-2-carboxamide is a complex organic compound that features a combination of benzyl, methyl, amino, oxazole, and indene groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[benzyl(methyl)amino]-N-(1,2-oxazol-3-ylmethyl)-1,3-dihydroindene-2-carboxamide typically involves multiple steps:

Formation of the Oxazole Ring: This can be achieved through the Van Leusen oxazole synthesis, which involves the reaction of tosylmethyl isocyanide with aldehydes in the presence of a base.

Indene Derivative Preparation: The indene moiety can be synthesized via a Friedel-Crafts alkylation reaction, where indene is alkylated with benzyl chloride in the presence of a Lewis acid catalyst.

Coupling Reactions: The final step involves coupling the oxazole and indene derivatives through an amide bond formation, typically using coupling reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for the coupling reactions and advanced purification techniques like chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzyl and methyl groups, using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can target the oxazole ring, converting it to oxazoline under hydrogenation conditions with catalysts like palladium on carbon.

Substitution: The amino group can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Hydrogen gas with palladium on carbon.

Nucleophiles: Halides, alkoxides.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of oxazoline derivatives.

Substitution: Formation of substituted amines or ethers.

Scientific Research Applications

2-[benzyl(methyl)amino]-N-(1,2-oxazol-3-ylmethyl)-1,3-dihydroindene-2-carboxamide has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential as a pharmacophore in drug design, particularly for its ability to interact with biological targets like enzymes and receptors.

Materials Science: The compound’s unique structure makes it a candidate for the development of novel materials with specific electronic or optical properties.

Biological Studies: It is used in the study of biochemical pathways and mechanisms, particularly those involving nitrogen-containing heterocycles.

Mechanism of Action

The mechanism of action of 2-[benzyl(methyl)amino]-N-(1,2-oxazol-3-ylmethyl)-1,3-dihydroindene-2-carboxamide involves its interaction with specific molecular targets:

Enzyme Inhibition: The compound can inhibit enzymes by binding to their active sites, thereby blocking substrate access.

Receptor Modulation: It can modulate receptor activity by binding to receptor sites, influencing signal transduction pathways.

Pathway Interference: The compound can interfere with biochemical pathways by interacting with key intermediates or enzymes.

Comparison with Similar Compounds

Similar Compounds

2-[benzyl(methyl)amino]-1-phenylethanol: Similar in structure but lacks the oxazole and indene moieties.

N-(1,2-oxazol-3-ylmethyl)-1,3-dihydroindene-2-carboxamide: Similar but lacks the benzyl(methyl)amino group.

Uniqueness

2-[benzyl(methyl)amino]-N-(1,2-oxazol-3-ylmethyl)-1,3-dihydroindene-2-carboxamide is unique due to its combination of functional groups, which confer specific chemical reactivity and biological activity. This makes it a versatile compound for various applications in research and industry .